N-ethyl-N-[(2-hydroxy-6-methyl-3-quinolinyl)methyl]-2-methylpropanamide

• IUPAC Name: N-ethyl-2-methyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]propanamide
• InChI: InChI=1S/C17H22N2O2/c1-5-19(17(21)11(2)3)10-14-9-13-8-12(4)6-7-15(13)18-16(14)20/h6-9,11H,5,10H2,1-4H3,(H,18,20)
• InChI Key: OMUAOIFLEXWAEO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=CC(=C2)C)NC1=O)C(=O)C(C)C
• Molecular Formula: C17H22N2O2
• Molecular Weight: 286.37 g/mol

Description

Synthesis Analysis

The synthesis of quinoline derivatives typically involves condensation reactions, cyclization, and functional group transformations. For instance, ethyl 4-hydroxy-1-methyl-3-quinolin-2(1H)-onecarboxylate can be obtained by condensing N-methylisatoic anhydride with diethyl malonate, followed by reactions with dibromo compounds to yield specific quinoline derivatives (Reisch, Iding, & Bassewitz, 1993).

Molecular Structure Analysis

The molecular structure of quinoline derivatives is characterized by the presence of nitrogen in the heterocyclic ring, which significantly influences their chemical behavior. X-ray crystallography and computational studies can provide detailed information about the molecular conformation and the impact of different substituents on the quinoline framework (Chumakov et al., 2006).

Chemical Reactions and Properties

Quinoline derivatives undergo various chemical reactions, including electrophilic substitutions, nucleophilic additions, and cycloadditions. The reactivity can be influenced by the substitution pattern on the quinoline nucleus and the presence of functional groups. For example, N-(2-(1H-benzo[d]imidazol-2-yl)quinolin-8-yl)benzamide derivatives exhibit diverse reactivity patterns leading to the formation of nickel complexes (Wang, Shen, & Sun, 2009).